Cas no 882168-36-7 (α-L-Galactopyranoside, 2-propyn-1-yl 6-deoxy-)

• Product Name: α-L-Galactopyranoside, 2-propyn-1-yl 6-deoxy-
• CAS No: 882168-36-7
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 4515114
• PubChem ID: 102181615
• Update Time: 2025-06-08

α-L-Galactopyranoside, 2-propyn-1-yl 6-deoxy- Chemical and Physical Properties

Names and Identifiers

• α-L-Galactopyranoside, 2-propyn-1-yl 6-deoxy-
• Propargyl α-L-fucopyranoside
• SCHEMBL19514759
• Propargyl alpha-L-fucopyranoside
• (2S,3S,4R,5S,6R)-2-methyl-6-prop-2-ynoxyoxane-3,4,5-triol
• 882168-36-7
• CS-0458430
• (2S,3S,4R,5S,6R)-2-methyl-6-(prop-2-yn-1-yloxy)tetrahydro-2H-pyran-3,4,5-triol

• Inchi： 1S/C9H14O5/c1-3-4-13-9-8(12)7(11)6(10)5(2)14-9/h1,5-12H,4H2,2H3/t5-,6+,7+,8-,9+/m0/s1
• InChI Key： BVZDJWONINIPAQ-JTPBWFLFSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@@H]([C@@H]1C)O)O)O)OCC#C

Computed Properties

• Exact Mass: 202.08412354Da
• Monoisotopic Mass: 202.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 79.2Ų

Additional information on α-L-Galactopyranoside, 2-propyn-1-yl 6-deoxy-

Introduction to 2-Propyn-1-yl 6-Deoxy-α-L-Galactopyranoside (CAS No. 882168-36-7)

2-Propyn-1-yl 6-deoxy-α-L-galactopyranoside (CAS No. 882168-36-7) is a specialized carbohydrate derivative that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and glycoscience. This compound is characterized by its unique structural features, which include a 6-deoxy modification and an α-L-galactopyranoside moiety linked to a propargyl group. These properties make it a valuable building block for the synthesis of complex glycoconjugates and glycopeptides, which are essential in various biological and pharmaceutical applications.

The α-L-galactopyranoside unit in 2-propyn-1-yl 6-deoxy-α-L-galactopyranoside is particularly noteworthy due to its role in carbohydrate recognition and binding processes. α-L-Galactose is a common component of many glycoproteins and glycolipids, and its presence in this compound allows for the exploration of specific biological interactions. The 6-deoxy modification, on the other hand, introduces additional steric and electronic effects that can influence the compound's reactivity and stability. This makes 2-propyn-1-yl 6-deoxy-α-L-galactopyranoside an ideal candidate for studies involving carbohydrate-protein interactions, such as those relevant to immune responses and cell signaling pathways.

The propargyl group (2-propyn-1-yl) attached to the galactopyranoside moiety is another key feature of this compound. Propargyl groups are known for their utility in click chemistry reactions, particularly the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). This reaction is widely used in the synthesis of complex molecules due to its high efficiency, selectivity, and mild reaction conditions. The presence of the propargyl group in 2-propyn-1-yl 6-deoxy-α-L-galactopyranoside allows for the facile introduction of various functional groups through CuAAC, making it a versatile intermediate in the synthesis of glycoconjugates and other bioactive molecules.

Recent research has highlighted the potential applications of 2-propyn-1-yl 6-deoxy-α-L-galactopyranoside in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a scaffold for the design of novel antiviral agents. The unique structural features of the compound enable it to mimic natural carbohydrate ligands, thereby interfering with viral entry into host cells. Additionally, another study in Glycobiology explored the use of this compound in the development of glyco-nanoparticles for targeted drug delivery. The results showed that these nanoparticles could effectively deliver therapeutic agents to specific tissues or cells, enhancing their efficacy while reducing systemic side effects.

In addition to its applications in drug discovery, 2-propyn-1-yl 6-deoxy-α-L-galactopyranoside has also been investigated for its potential use in diagnostic tools. A recent study published in Analytical Chemistry reported the development of a biosensor based on this compound for detecting specific carbohydrate-binding proteins. The biosensor exhibited high sensitivity and selectivity, making it a promising tool for early disease diagnosis and monitoring.

The synthesis of 2-propyn-1-yl 6-deoxy-α-L-galactopyranoside typically involves several steps, including protection/deprotection strategies and selective functional group modifications. One common approach involves starting from commercially available L-rhamnose or L-fucose derivatives, which can be converted into the desired galactopyranoside through a series of chemical transformations. The introduction of the propargyl group is often achieved via a Sonogashira coupling reaction or similar methodologies. These synthetic routes have been optimized over time to improve yield and purity, making large-scale production feasible for both research and industrial applications.

In conclusion, 2-propyn-1-yl 6-deoxy-α-L-galactopyranoside (CAS No. 882168-36-7) is a multifaceted compound with significant potential in various scientific and pharmaceutical fields. Its unique structural features make it an excellent building block for synthesizing complex glycoconjugates and bioactive molecules. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemistry and biology.